Cas no 169206-55-7 (Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate)

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate is a spirocyclic compound featuring a fused oxazolidinone and piperidine ring system, protected by a tert-butoxycarbonyl (Boc) group. This structure offers versatility as a key intermediate in organic synthesis, particularly in pharmaceutical research, where spiro scaffolds are valued for their conformational rigidity and potential bioactivity. The Boc protection enhances stability during synthetic manipulations, enabling selective deprotection under mild acidic conditions. Its well-defined stereochemistry and functional group compatibility make it useful for constructing complex heterocycles or peptidomimetics. The compound’s high purity and consistent performance are critical for reproducible results in medicinal chemistry applications.

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate structure

169206-55-7 structure

Product Name:Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate

CAS No:169206-55-7

MF:C₁₂H₂₀N₂O₄

MW:256.298203468323

MDL:MFCD12913779

CID:1028233

PubChem ID:10015278

Update Time:2025-06-06

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate
- 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
- 2-Oxo-1-oxa-3,8-diaza-spiro[45]decane-8-carboxylic acid tert-butyl ester
- 2-oxo-1-oxa-3,8-diazaspiro<4.5>decane-8-carboxylic acid tert-butyl ester
- 8-Boc-1-oxa-3,8-diaza-spiro[4.5]decan-2-one
- C12H20N2O4
- 2-Oxo-1-oxa-3,8-diaza-spiro[4.5]decane-8-carboxylic acid tert-butyl ester
- FUTMXISUVQILLR-UHFFFAOYSA-N
- 8658AA
- 8-Boc-1-oxa-3,8-diaza-spiro[4.5decan-2-one
- tert-Butyl 2-oxo-1-o
- SB34184
- DTXSID70434237
- 169206-55-7
- W14025
- DS-11502
- F2147-2604
- 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid tert-butyl ester
- MFCD12913779
- SY102789
- SCHEMBL371222
- tert-Butyl 2-oxo-1-oxa-3, 8-diazaspiro[4.5]decane-8-carboxylate
- A882109
- AKOS016006384
- tert-Butyl2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate
- CS-0036249
- DA-18047
- Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate
- MDL： MFCD12913779
- Inchi： 1S/C12H20N2O4/c1-11(2,3)18-10(16)14-6-4-12(5-7-14)8-13-9(15)17-12/h4-8H2,1-3H3,(H,13,15)
- InChI Key： FUTMXISUVQILLR-UHFFFAOYSA-N
- SMILES： O1C(NCC21CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

Exact Mass: 256.14200
Monoisotopic Mass: 256.14230712g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.9
XLogP3: 1

Experimental Properties

PSA: 67.87000
LogP: 1.76260

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY716-250mg	Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate	169206-55-7	95+%	250mg	1402CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY716-1g	Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate	169206-55-7	95+%	1g	2222.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY716-100mg	Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate	169206-55-7	95+%	100mg	644CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY716-5g	Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate	169206-55-7	95+%	5g	6047.0CNY	2021-07-10
Fluorochem	230601-250mg	tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate	169206-55-7	95%	250mg	￡126.00	2022-02-28
Fluorochem	230601-1g	tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate	169206-55-7	95%	1g	￡251.00	2022-02-28
Fluorochem	230601-5g	tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate	169206-55-7	95%	5g	￡750.00	2022-02-28
Alichem	A289000677-1g	tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate	169206-55-7	95%	1g	459.00 USD	2021-06-15
Alichem	A289000677-5g	tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate	169206-55-7	95%	5g	1,323.00 USD	2021-06-15
Alichem	A289000677-10g	tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate	169206-55-7	95%	10g	2,227.50 USD	2021-06-15

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate Related Literature

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Cas no 169206-55-7 (Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate)

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate Security Information

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate Pricemore >>

Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate Related Literature

169206-55-7 (Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate) Related Products